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Compound of Interest

Compound Name: N-(3-hydroxypropyl)acetamide

Cat. No.: B076491 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the melting and boiling points of N-(3-
hydroxypropyl)acetamide. It includes a summary of its physical properties and outlines the

standard experimental protocols for their determination, aimed at professionals in research and

development.

Core Physical Properties
N-(3-hydroxypropyl)acetamide is a chemical compound with the empirical formula

C5H11NO2. The accurate determination of its physical properties, such as melting and boiling

points, is crucial for its identification, purity assessment, and handling in a laboratory setting.

Data Summary
The physical properties of N-(3-hydroxypropyl)acetamide are summarized in the table below.

These values are estimated based on computational models from the US Environmental

Protection Agency (EPA).
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Property Value Source

Melting Point 80.05 °C EPI Suite[1]

Boiling Point 220.67 °C EPA T.E.S.T.[1]

Boiling Point 293.24 °C EPI Suite[1]

Note: EPI Suite and T.E.S.T. are software suites that predict physical and chemical properties.

The variation in boiling point values reflects differences in the calculation models used.

Experimental Protocols for Determination
The following sections detail the standard laboratory methodologies for the empirical

determination of the melting and boiling points of a solid organic compound like N-(3-
hydroxypropyl)acetamide.

Melting Point Determination
The melting point is the temperature at which a substance transitions from a solid to a liquid

state. For a pure crystalline solid, this transition occurs over a narrow temperature range. A

broadened melting point range typically indicates the presence of impurities.

Methodology: Capillary Tube Method

This is the most common technique for determining the melting point of a solid organic

compound.

Sample Preparation: A small amount of the dry, finely powdered N-(3-
hydroxypropyl)acetamide is packed into a thin-walled capillary tube, sealed at one end, to

a height of 1-2 mm.[2][3]

Apparatus Setup: The capillary tube is attached to a calibrated thermometer, ensuring the

sample is level with the thermometer bulb. This assembly is then placed in a heating

apparatus, such as a Thiele tube filled with a high-boiling point liquid (e.g., mineral oil or

silicone oil) or a digital melting point apparatus (e.g., Mel-Temp).
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Heating: The apparatus is heated gradually, with the rate of temperature increase slowed to

1-2°C per minute as the expected melting point is approached. For the Thiele tube, the side

arm is heated to create a convection current that ensures uniform temperature distribution.

Observation and Measurement: The temperature at which the substance first begins to

liquefy is recorded as the start of the melting range. The temperature at which the entire

sample becomes a clear liquid is recorded as the end of the range.[4]

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the

surrounding atmospheric pressure.[5][6] Since N-(3-hydroxypropyl)acetamide is a solid at

room temperature, it must first be melted to determine its boiling point.

Methodology: Thiele Tube Method (Micro Scale)

This method is suitable for small quantities of a substance.[7][8]

Sample Preparation: A small amount of N-(3-hydroxypropyl)acetamide is placed in a small

test tube (fusion tube). A capillary tube, sealed at one end, is inverted and placed inside the

test tube containing the sample.[5]

Apparatus Setup: The test tube assembly is attached to a thermometer and placed in a

Thiele tube containing a heating oil, similar to the melting point setup.[5][7]

Heating: The Thiele tube is heated gently. As the temperature rises, the air trapped in the

capillary tube will expand and exit as bubbles.[8] Heating is continued until a steady and

rapid stream of bubbles emerges from the capillary tube.[7]

Observation and Measurement: The heat source is then removed. As the apparatus cools,

the stream of bubbles will slow down and stop. The boiling point is the temperature at which

the liquid is drawn back into the capillary tube.[5][7] This occurs when the external pressure

equals the vapor pressure of the substance. The barometric pressure should also be

recorded as boiling points are pressure-dependent.[6][7]

Workflow and Visualization
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The following diagrams illustrate the logical workflow for the physical characterization of a

chemical compound and the specific experimental setup for melting point determination.

Phase 1: Initial Assessment

Phase 2: Experimental Determination

Phase 3: Validation and Documentation
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Click to download full resolution via product page

Caption: Workflow for Physical Property Characterization.

Caption: Melting Point Determination Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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